Cas no 2229441-16-9 (3-amino-3-(5-methyl-2-nitrophenyl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(5-methyl-2-nitrophenyl)cyclobutan-1-ol
• CAS No: 2229441-16-9
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 6287016
• PubChem ID: 165682564
• Update Time: 2025-05-23

3-amino-3-(5-methyl-2-nitrophenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(5-methyl-2-nitrophenyl)cyclobutan-1-ol
• EN300-1836354
• 2229441-16-9

• Inchi： 1S/C11H14N2O3/c1-7-2-3-10(13(15)16)9(4-7)11(12)5-8(14)6-11/h2-4,8,14H,5-6,12H2,1H3
• InChI Key： XEHRCXUYDMFJII-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=C(C)C=CC=2[N+](=O)[O-])(C1)N

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-amino-3-(5-methyl-2-nitrophenyl)cyclobutan-1-ol

3-Amino-3-(5-Methyl-2-Nitrophenyl)Cyclobutan-1-Ol: A Comprehensive Overview

The compound 3-amino-3-(5-methyl-2-nitrophenyl)cyclobutan-1-ol (CAS No. 2229441-16-9) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyclobutane ring, an amino group, and a nitro-substituted phenyl group. The combination of these functional groups makes it a versatile building block for advanced chemical synthesis and drug development.

Recent studies have highlighted the importance of cyclobutane derivatives in medicinal chemistry due to their ability to induce specific stereochemical effects and enhance molecular stability. The presence of the amino group in this compound adds further functionality, enabling it to participate in hydrogen bonding and other critical interactions within biological systems. Additionally, the nitrophenyl group contributes to the compound's electronic properties, making it a valuable substrate for redox reactions and other transformations.

One of the most promising applications of 3-amino-3-(5-methyl-2-nitrophenyl)cyclobutan-1-ol lies in its potential as an intermediate in the synthesis of bioactive molecules. Researchers have demonstrated that this compound can be effectively utilized in the construction of complex heterocyclic frameworks, which are essential components of many pharmacologically active agents. For instance, its use in the synthesis of antimicrobial agents and anticancer drugs has shown remarkable progress in preclinical studies.

The synthesis of this compound involves a series of carefully optimized steps, including nucleophilic substitutions, reductions, and cyclizations. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making the production of 3-amino-3-(5-methyl-2-nitrophenyl)cyclobutan-1-ol more scalable and cost-effective. These improvements align with the growing demand for sustainable chemical processes in the pharmaceutical industry.

In terms of biological activity, this compound has exhibited interesting properties in vitro. Studies have shown that it can modulate key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to inhibit certain kinases makes it a candidate for targeted therapies in oncology. Ongoing research is focused on optimizing its pharmacokinetic profile to enhance bioavailability and reduce toxicity.

From a structural perspective, the cyclobutane ring introduces strain into the molecule, which can be harnessed to induce specific conformational changes upon interaction with biological targets. This property is particularly advantageous in drug design, where precise molecular interactions are crucial for efficacy. The integration of this strained ring system with other functional groups has opened new avenues for exploring novel therapeutic modalities.

In conclusion, 3-amino-3-(5-methyl-2-nitrophenyl)cyclobutan-1-ol (CAS No. 2229441-16-9) represents a cutting-edge molecule with diverse applications across chemical synthesis and drug discovery. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop innovative solutions in the field of medicinal chemistry. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing therapeutic interventions and chemical innovation.